Cas no 1093799-53-1 (4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one)

• Product Name: 4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one
• CAS No: 1093799-53-1
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 1098575
• PubChem ID: 59419276
• Update Time: 2025-04-20

4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,7-dihydro-2-methoxy-6H-Pyrrolo[2,3-d]pyrimidin-6-one
• 4-chloro-2-methoxy-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one
• EN300-1654945
• 4-chloro-2-methoxy-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• 1093799-53-1
• 4-chloro-2-methoxy-5H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• SCHEMBL13244249
• 4-chloro-2-methoxy-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

• Inchi： 1S/C7H6ClN3O2/c1-13-7-10-5(8)3-2-4(12)9-6(3)11-7/h2H2,1H3,(H,9,10,11,12)
• InChI Key： FGKVVZSUPFZMOB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)OC)NC(C2)=O

Computed Properties

• Exact Mass: 199.0148541g/mol
• Monoisotopic Mass: 199.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines